N-(4-fluorophenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H14FN3OS/c18-13-6-8-14(9-7-13)20-16(22)12-23-17-19-10-11-21(17)15-4-2-1-3-5-15/h1-11H,12H2,(H,20,22)
• InChI Key: BDCJMBKLUJLRIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3OS
• Molecular Weight: 327.4 g/mol

Description

N-(4-fluorophenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfanylacetamide derivatives and has been found to exhibit various biological activities.

Scientific Research Applications

Glutaminase Inhibition for Cancer Therapy

Research led by Shukla et al. (2012) on the synthesis and pharmacological evaluation of BPTES analogs, a series of potent and selective allosteric inhibitors of kidney-type glutaminase (GLS), underscores the therapeutic potential of GLS inhibition in cancer therapy. Although the study does not directly mention N-(4-fluorophenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide, the synthesis of BPTES analogs, which share structural similarities, showcases efforts to enhance drug-like properties and solubility for potential cancer treatments (Shukla et al., 2012).

Anti-Helicobacter pylori Agents

A study by Carcanague et al. (2002) expanded on the chemistry of 2-([3-[(1H-benzimidazol-2-ylsulfanyl)methyl]-phenyl]sulfanyl)-1-ethanol scaffolds to develop potent and selective anti-H. pylori agents. This work, focusing on the synthesis of carbamate derivatives, demonstrates the compound's potential in treating infections caused by H. pylori, including strains resistant to conventional antibiotics (Carcanague et al., 2002).

Antiviral Applications Against COVID-19

A pivotal study by Mary et al. (2020) provided quantum chemical insights into the structure and interactions of a novel anti-COVID-19 molecule structurally related to N-(4-fluorophenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide. The research highlighted the compound's antiviral potency against SARS-CoV-2 through molecular docking studies, suggesting its potential as a COVID-19 treatment (Mary et al., 2020).

Carbonic Anhydrase Inhibitors for Glaucoma

Research on benzamide derivatives with thiourea-substituted benzenesulfonamides as carbonic anhydrase inhibitors by Tuğrak et al. (2020) illustrates the potential of such compounds in treating glaucoma. The study's findings, which emphasize potent and selective inhibition of human carbonic anhydrase isoenzymes, underscore the therapeutic relevance of these derivatives in managing glaucoma symptoms (Tuğrak et al., 2020).

Antimicrobial Activity

Baviskar et al. (2013) synthesized a new series of thiazolidin-4-one derivatives to evaluate their antimicrobial activity. The study's findings contribute to the understanding of structure-activity relationships and the potential of such compounds as antimicrobial agents (Baviskar et al., 2013).